Cas no 162382-64-1 (6H-Benzofuro[3,2-c][1]benzopyran-3-ol,6a,11a-dihydro-9-methoxy-8-(3-methyl-2-buten-1-yl)-,(6aR,11aR)-)

• Product Name: 6H-Benzofuro[3,2-c][1]benzopyran-3-ol,6a,11a-dihydro-9-methoxy-8-(3-methyl-2-buten-1-yl)-,(6aR,11aR)-
• CAS No: 162382-64-1
• MF: C₂₁H₂₂O₄
• MW: 338.396986484528
• CID: 236096
• Update Time: 2024-03-01

6H-Benzofuro[3,2-c][1]benzopyran-3-ol,6a,11a-dihydro-9-methoxy-8-(3-methyl-2-buten-1-yl)-,(6aR,11aR)- Chemical and Physical Properties

Names and Identifiers

• 6H-Benzofuro[3,2-c][1]benzopyran-3-ol,6a,11a-dihydro-9-methoxy-8-(3-methyl-2-buten-1-yl)-,(6aR,11aR)-
• 6H-Benzofuro[3,2-c][1]benzopyran-3-ol, 6a,11a-dihydro-9-methoxy-8-(3-methyl-2-butenyl)-,(6aR-cis)-
• 6H-Benzofuro[3,2-c][1]benzopyran-3-ol,6a,11a-dihydro-9-methoxy-8-(3-methyl-2-butenyl)-,(6aR,11aR)- (9CI)
• Prostratol D
• CID 101915970
• (6aR,11aR)-3-Hydroxy-9-methoxy-8-prenylpterocarpan

• Inchi： 1S/C21H22O4/c1-12(2)4-5-13-8-16-17-11-24-19-9-14(22)6-7-15(19)21(17)25-20(16)10-18(13)23-3/h4,6-10,17,21-22H,5,11H2,1-3H3/t17-,21-/m0/s1
• InChI Key： PTLWUVYNMMFIEH-UWJYYQICSA-N
• SMILES： O1C2C=C(C(C/C=C(\C)/C)=CC=2[C@@H]2COC3C=C(C=CC=3[C@H]12)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 500
• Topological Polar Surface Area: 47.9
• XLogP3: 3.101

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Pterocarpans
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids Furanoisoflavonoids Pterocarpans